Cas no 2172242-18-9 (3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid)

• Product Name: 3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid
• CAS No: 2172242-18-9
• MF: C₃₁H₃₄N₂O₅
• MW: 514.612068653107
• CID: 5804237
• PubChem ID: 165578778
• Update Time: 2025-06-12

3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid
• 3-[N-benzyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid
• EN300-1530003
• 2172242-18-9

• Inchi： 1S/C31H34N2O5/c1-22(19-29(34)33(18-16-30(35)36)20-23-9-3-2-4-10-23)15-17-32-31(37)38-21-28-26-13-7-5-11-24(26)25-12-6-8-14-27(25)28/h2-14,22,28H,15-21H2,1H3,(H,32,37)(H,35,36)
• InChI Key： CNKVRUJAAHVSSE-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)CC(N(CC1C=CC=CC=1)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 514.24677219g/mol
• Monoisotopic Mass: 514.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 13
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid

Professional Introduction to Compound with CAS No. 2172242-18-9 and Product Name: 3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid

The compound with the CAS number 2172242-18-9 and the product name 3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The intricate arrangement of functional groups, including the N-benzyl and (9H-fluoren-9-yl)methoxycarbonyl moieties, contributes to its unique chemical properties and biological activity.

Recent research in the field of medicinal chemistry has highlighted the importance of structurally diverse molecules in the discovery of novel therapeutic agents. The presence of the 3-methylpentanamidopropanoic acid moiety in this compound suggests a potential role in modulating biological pathways associated with inflammation, pain, and neurodegeneration. These pathways are of particular interest in the development of treatments for chronic diseases, where targeted inhibition or activation can lead to significant therapeutic benefits.

The (9H-fluoren-9-yl)methoxycarbonyl group is a key feature of this compound, often employed in medicinal chemistry for its ability to enhance solubility and metabolic stability. This group is frequently used in peptide mimetics and peptidomimetics, where it serves as a protecting group for amino acids during synthetic processes. The incorporation of this moiety into the molecular framework of 3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid suggests that it may exhibit enhanced bioavailability and prolonged half-life upon administration.

Current studies in pharmacology have demonstrated that compounds with similar structural motifs can interact with a variety of biological targets, including enzymes and receptors involved in signal transduction. The N-benzyl group, while primarily serving as a protecting group in synthetic chemistry, can also influence the pharmacokinetic properties of a molecule by affecting its solubility and binding affinity. In the context of 3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid, this group may contribute to its stability under physiological conditions, thereby enhancing its potential as a drug candidate.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed reactions, are likely employed to construct the complex core structure efficiently. The use of protecting groups and deprotection strategies is essential to prevent unwanted side reactions and ensure the integrity of the functional groups throughout the synthetic process.

In terms of biological activity, preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in disease pathogenesis. For instance, analogs with similar structural features have been reported to inhibit kinases and proteases involved in cancer progression. While further research is needed to elucidate the exact mechanism of action for 3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid, these findings underscore its potential as a lead compound for drug discovery efforts.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. Computational modeling and high-throughput screening techniques are increasingly being used to identify promising candidates for further investigation. The structural complexity of 3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid presents both challenges and opportunities for such studies, as it offers multiple sites for functionalization and optimization.

Future directions in research may include exploring the pharmacological profile of this compound through in vitro and in vivo assays. Investigating its interactions with target proteins and assessing its efficacy in animal models will provide valuable insights into its therapeutic potential. Additionally, modifications to its structure may be explored to enhance its potency, selectivity, and pharmacokinetic properties.

The role of computational chemistry in drug design cannot be overstated. Molecular modeling techniques allow researchers to predict how a compound will behave within a biological system before conducting costly wet-lab experiments. These predictions can guide synthetic efforts by identifying key structural features that contribute to biological activity or by highlighting potential liabilities such as poor solubility or toxicity.

In conclusion,3-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid (CAS No. 2172242-18-9) represents a promising candidate for further exploration in pharmaceutical research. Its complex structure and unique functional groups make it an attractive starting point for developing novel therapeutic agents targeting various diseases. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in addressing unmet medical needs.